Cas no 135-49-9 (Acridine Yellow G)

• Product Name: Acridine Yellow G
• CAS No: 135-49-9
• MF: C₁₅H₁₆ClN₃
• MW: 273.760642051697
• MDL: MFCD00012661
• CID: 163723
• PubChem ID: 24851921
• Update Time: 2025-06-08

Acridine Yellow G Chemical and Physical Properties

Names and Identifiers

• 3,6-Acridinediamine,2,7-dimethyl-, hydrochloride (1:1)
• Acridine Yellow G
• ACRIDINE YELLOW G (C.I. 46025)
• Acridineyellow
• 2,7-dimethylacridine-3,6-diamine,hydrochloride
• Basic Yellow K
• C.I. 46025
• H 107
• CI 46025
• CI NO 46025
• Acriflavine G
• DIAMONDPHOSPHIN
• DIAMOND PHOSPHINE
• TIMTEC-BB SBB003033
• Acridine Yellow
• basicyellowk
• 2,7-Dimethylacridin-3,6-yldiamine hydrochloride
• acridine yellow hydrochloride
• SCHEMBL607918
• J-006707
• NSC 13973
• UNII-V0923J4F9K
• CHEMBL1985453
• MFCD00012661
• NSC13973
• 2,7-dimethylacridine-3,6-diamine;hydrochloride
• 2,7-Dimethyl-3,6-acridinediamine monohydrochloride
• BGLGAKMTYHWWKW-UHFFFAOYSA-N
• V0923J4F9K
• Acridine Yellow G, Dye content 90 %
• CHEBI:51742
• 3,7-dimethylacridine, hydrochloride
• 3, 2,7-dimethyl-, monohydrochloride
• Q23054729
• Acridine,6-diamino-2,7-dimethyl-, monohydrochloride
• 2,7-dimethylacridine-3,6-diaminehydrochloride
• Acridine yellow H107
• 3,6-Acridinediamine, 2,7-dimethyl-, hydrochloride (1:1)
• 2,7-dimethylacridine-3,6-diamine hydrochloride
• 3,6-Acridinediamine,2,7-dimethyl-,hydrochloride(1:1)
• AKOS015916500
• AMY22362
• EINECS 205-194-2
• DTXSID2059649
• 3,6-Diamino-2,7-dimethylacridine hydrochloride
• Diamondphosphin (Acridin yellow G)
• 3,6-Diamino-2,7-dimethylacridine monohydrochloride
• FT-0631785
• ACRIDINE, 3,6-DIAMINO-2,7-DIMETHYL-, MONOHYDROCHLORIDE
• SCHEMBL68756
• 3,6-Acridinediamine, 2,7-dimethyl-, monohydrochloride
• 135-49-9
• NSC-13973
• CCRIS 1202
• 2,8-diamino-3,7-dimethylacridine hydrochloride
• EINECS 202-141-5
• AI3-52489
• 3,6-acridinediamine, 2,7-dimethyl-,
• BRN 0201478
• HY-D0956
• DB-042292
• G84002
• DTXCID9034282
• CS-0022144
• 5-22-11-00340 (Beilstein Handbook Reference)
• MIVVOLJUKZMTIN-UHFFFAOYSA-N

• MDL： MFCD00012661
• Inchi： 1S/C15H15N3.ClH/c1-8-3-10-5-11-4-9(2)13(17)7-15(11)18-14(10)6-12(8)16;/h3-7H,16-17H2,1-2H3;1H
• InChI Key： BGLGAKMTYHWWKW-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=C(C(C)=CC=2C=C2C=C(C)C(=CC=12)N)N

Computed Properties

• Exact Mass: 273.10300
• Monoisotopic Mass: 237.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 10
• Topological Polar Surface Area: 64.9

Experimental Properties

• Color/Form: Yellow crystalline powder.
• Density: 1.262
• Melting Point: 400 °C
• Boiling Point: 509.8 °C at 760 mmHg
• Flash Point: 294.7 °C
• PSA: 64.93000
• LogP: 5.13360
• Solubility: Soluble in hot water

Acridine Yellow G Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335,H351
• Warning Statement： P261,P280,P305+ P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38;R40
• Safety Instruction： S26;S36/37/39
• RTECS：AR8790000
• Hazardous Material Identification：
• Risk Phrases：R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Acridine Yellow G

Professional Introduction to Acridine Yellow G (CAS No. 135-49-9)

Acridine Yellow G, chemically known by its CAS number 135-49-9, is a prominent compound in the field of chemical and biomedical research. This vibrant yellow dye has garnered significant attention due to its unique photophysical properties and its extensive applications in various scientific domains. The compound belongs to the acridine class of heterocyclic aromatic compounds, which are renowned for their diverse biological activities and industrial uses.

The structural framework of Acridine Yellow G is characterized by a fused benzene and pyridine ring system, with additional substituents that enhance its solubility and stability. These structural features contribute to its remarkable ability to absorb and emit light in the visible spectrum, making it an invaluable tool in fluorescence-based assays and imaging techniques. Recent advancements in photophysics have revealed that the compound exhibits exceptional fluorescence quantum yields, which are critical for high-resolution imaging applications in cellular biology and medical diagnostics.

In the realm of biomedical research, Acridine Yellow G has been extensively studied for its potential as a fluorescent probe in live-cell imaging. Its high photostability and bright fluorescence make it an ideal candidate for tracking biological processes in real-time. For instance, researchers have utilized this compound to visualize intracellular dynamics, such as the movement of organelles and the redistribution of proteins during cell signaling pathways. The ability to monitor these processes non-invasively has significantly enhanced our understanding of complex biological mechanisms.

Moreover, Acridine Yellow G has found applications in the development of novel therapeutic agents. Its ability to interact with biological molecules has led to investigations into its potential as an anticancer agent. Studies have demonstrated that certain derivatives of acridine can induce apoptosis in cancer cells by disrupting DNA replication and enhancing oxidative stress. While further research is needed to optimize its therapeutic efficacy and safety profile, these findings highlight the compound's promising role in oncology.

The industrial significance of Acridine Yellow G extends beyond biomedical research. It is widely used as a fluorescent marker in microfluidic devices and as a chromophore in optoelectronic materials. Its compatibility with various solvent systems makes it suitable for a broad range of applications, including liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound's stability under different environmental conditions further enhances its utility in these technologies.

Recent studies have also explored the environmental impact of Acridine Yellow G. Researchers have investigated its degradation pathways and ecotoxicological effects to ensure sustainable use in industrial applications. These efforts aim to minimize any potential harm to aquatic ecosystems while maintaining its effectiveness as a fluorescent marker and dye. The findings from these studies contribute valuable insights into the responsible management of chemical compounds in industrial settings.

The synthesis of Acridine Yellow G involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers obtain high-quality material for their experiments. Techniques such as catalytic hydrogenation and selective functionalization have been particularly effective in optimizing the synthesis process.

As our understanding of acridine derivatives continues to evolve, new applications for Acridine Yellow G are likely to emerge. Ongoing research efforts are focused on expanding its utility in fields such as nanotechnology and materials science. By leveraging its unique properties, scientists are paving the way for innovative solutions that could revolutionize multiple industries.

In conclusion, Acridine Yellow G (CAS No. 135-49-9) is a versatile compound with significant implications across various scientific disciplines. Its applications range from advanced biomedical imaging techniques to cutting-edge optoelectronic materials, underscoring its importance in modern research and industry. As new discoveries continue to unfold, this compound is poised to play an even greater role in shaping the future of science and technology.